Cas no 872861-21-7 (N-(2-methylcyclohexyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide)

• Product Name: N-(2-methylcyclohexyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide
• CAS No: 872861-21-7
• MF: C₂₄H₃₁N₃O₃
• MW: 409.521246194839
• CID: 5509893
• PubChem ID: 18562389
• Update Time: 2025-10-23

N-(2-methylcyclohexyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylcyclohexyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
• AKOS024619466
• 872861-21-7
• F2001-0692
• N-(2-methylcyclohexyl)-2-oxo-2-(1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)acetamide
• N-(2-methylcyclohexyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide
• N-(2-methylcyclohexyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

• Inchi： 1S/C24H31N3O3/c1-17-9-3-5-11-20(17)25-24(30)23(29)19-15-27(21-12-6-4-10-18(19)21)16-22(28)26-13-7-2-8-14-26/h4,6,10,12,15,17,20H,2-3,5,7-9,11,13-14,16H2,1H3,(H,25,30)
• InChI Key： GFPZSUJIMZLYQN-UHFFFAOYSA-N
• SMILES： O=C(C(C1=CN(C2C=CC=CC1=2)CC(N1CCCCC1)=O)=O)NC1CCCCC1C

Computed Properties

• Exact Mass: 409.23654186g/mol
• Monoisotopic Mass: 409.23654186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 71.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(2-methylcyclohexyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

N-(2-Methylcyclohexyl)-2-Oxo-2-{1-[2-Oxo-2-(Piperidin-1-Yl)Ethyl]-1H-Indol-3-Yl}Acetamide: A Comprehensive Overview

N-(2-Methylcyclohexyl)-2-Oxo-2-{1-[2-Oxo-2-(Piperidin-1-Yl)Ethyl]-1H-Indol-3-Yl}Acetamide, also identified by the CAS Registry Number 872861-21-7, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a cyclohexane ring substituted with a methyl group, which is further connected to an acetamide group. The acetamide group is attached to an indole moiety, which itself is substituted with a piperidine ring. This combination of structural elements contributes to the compound's pharmacological properties. The indole ring, a common feature in many bioactive molecules, plays a crucial role in modulating the compound's interactions with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and microwave-assisted synthesis, to optimize the production process. These methods not only enhance yield but also improve the purity of the final product, which is critical for its application in preclinical studies.

The biological activity of N-(2-Methylcyclohexyl)-2-Oxo... has been extensively studied. In vitro assays have demonstrated its potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary studies indicate that this compound may exhibit anticancer properties by targeting specific oncogenic pathways. These findings underscore the need for further investigation into its mechanism of action and toxicity profile.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's structure. These analyses provide critical insights into its stereochemistry and purity, which are essential for ensuring reproducibility in biological studies.

In terms of applications, this compound holds promise in drug discovery programs targeting chronic inflammatory diseases and cancer. Its unique structure allows for modulation of key biological processes, making it a valuable tool for researchers in these fields. Furthermore, ongoing research aims to explore its potential as a lead compound for developing novel therapeutic agents.

In conclusion, N-(2-Methylcyclohexyl)-2-Oxo... represents a significant advancement in medicinal chemistry. Its structural complexity and diverse biological activities position it as a promising candidate for future drug development. As research continues to uncover its full potential, this compound will undoubtedly play a pivotal role in advancing our understanding of complex biological systems and their therapeutic modulation.